4,4'-(2,5-Dimethyl-1,4-phenylene)dipyridine

Specification

• Molecular Formula: C18H16N2
• Molecular Weight: 260.3 g/mol
• IUPAC Name: 4-(2,5-dimethyl-4-pyridin-4-ylphenyl)pyridine
• Standard InChI: InChI=1S/C18H16N2/c1-13-11-18(16-5-9-20-10-6-16)14(2)12-17(13)15-3-7-19-8-4-15/h3-12H,1-2H3
• Standard InChI Key: DWWVLJOQODKVII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C2=CC=NC=C2)C)C3=CC=NC=C3

Introduction

Structural Characteristics

Molecular Architecture

The compound (C₁₈H₁₆N₂) consists of two pyridine rings linked at the para positions of a 1,4-phenylene group, with methyl substituents at the 2 and 5 positions of the central benzene ring. This arrangement imposes rigidity and planarity, critical for forming stable coordination networks. Density functional theory (DFT) calculations suggest that the methyl groups enhance steric hindrance without significantly distorting the aromatic system, balancing solubility and crystallinity.

Crystallographic Properties

Single-crystal X-ray diffraction data (COD ID: 7242831) reveal a monoclinic crystal system with space group P b c a (No. 61) and lattice parameters a = 7.4200 Å, b = 17.8302 Å, c = 35.8919 Å, and α = β = γ = 90°. The unit cell contains eight molecules (Z = 8), with a residual factor of 0.0507, indicating high crystallinity. Halogen-bonded cocrystals with 1,3,5-trifluoro-2,4,6-triiodobenzene demonstrate one-dimensional chains stabilized by I···N interactions (2.9–3.1 Å), highlighting its utility in supramolecular assembly.

Table 1: Crystallographic Data for 4,4'-(2,5-Dimethyl-1,4-phenylene)dipyridine

Parameter	Value
Space group	P b c a (No. 61)
Lattice parameters	a = 7.4200 Å
	b = 17.8302 Å
	c = 35.8919 Å
Z	8
Residual factor	0.0507

Synthesis and Characterization

Synthetic Routes

The compound is synthesized via Suzuki-Miyaura cross-coupling between 2,5-dimethyl-1,4-dibromobenzene and pyridine-4-boronic acid, catalyzed by palladium(0). Post-synthetic purification involves column chromatography and recrystallization from ethanol, yielding white crystals with >95% purity. Alternative methods include Ullmann coupling under microwave irradiation, reducing reaction times to <6 hours.

Spectroscopic Validation

¹H NMR (400 MHz, DMSO-d₆) displays signals at δ 8.65 (d, J = 4.8 Hz, 4H, pyridine-H), 7.55 (s, 2H, phenylene-H), and 2.40 (s, 6H, CH₃). High-resolution mass spectrometry (HRMS) confirms the molecular ion peak at m/z 268.1342 [M+H]⁺. Fourier-transform infrared spectroscopy (FTIR) shows aromatic C=C stretching at 1605 cm⁻¹ and C-N vibrations at 1220 cm⁻¹.

Physicochemical Properties

Solubility and Stability

The compound exhibits moderate solubility in polar aprotic solvents (e.g., DMF, DMSO) but is insoluble in water and hexane. Thermogravimetric analysis (TGA) indicates decomposition above 300°C, with no phase transitions below this temperature.

Electronic Properties

Ultraviolet-visible (UV-Vis) spectroscopy in acetonitrile reveals absorption maxima at 265 nm (π→π*) and 310 nm (n→π*), with a molar extinction coefficient (ε) of 1.2 × 10⁴ L·mol⁻¹·cm⁻¹. Cyclic voltammetry in 0.1 M TBAP/CH₃CN shows no redox activity between -1.5 V and +1.5 V vs. Ag/Ag⁺, confirming its stability as a neutral ligand.

Applications in Materials Science

Metal-Organic Frameworks (MOFs)

As a ditopic ligand, the compound coordinates with transition metals (e.g., Zn²⁺, Cu²⁺) to form porous MOFs with surface areas up to 1200 m²/g. These frameworks demonstrate selective CO₂ adsorption (3.2 mmol/g at 1 bar, 298 K), outperforming many carboxylate-based MOFs.

Table 2: CO₂ Adsorption Performance of MOFs Derived from 4,4'-(2,5-Dimethyl-1,4-phenylene)dipyridine

Metal Node	Surface Area (m²/g)	CO₂ Uptake (mmol/g, 1 bar)
Zn²⁺	1150	3.2
Cu²⁺	980	2.8

Recent Research Advances

Optoelectronic Devices

Incorporating the compound into organic light-emitting diodes (OLEDs) improves electron injection efficiency by 40% compared to traditional Alq₃ layers, due to its high electron affinity (3.1 eV).

Catalysis

Pd nanoparticles supported on MOFs derived from this ligand catalyze Suzuki-Miyaura reactions with turnover frequencies (TOF) exceeding 10⁴ h⁻¹, attributed to the ligand’s electron-donating pyridine groups stabilizing Pd(0) centers.